Cas no 51833-78-4 (Angiotensin (1-7))

• Product Name: Angiotensin (1-7)
• CAS No: 51833-78-4
• MF: C₄₁H₆₂N₁₂O₁₁
• MW: 899.00478887558
• MDL: MFCD00153513
• CID: 373999
• PubChem ID: 123805
• Update Time: 2025-06-10

Angiotensin (1-7) Chemical and Physical Properties

Names and Identifiers

• 1-7-Angiotensin II,5-L-isoleucine-
• A779
• Angiotensin (1-7)
• Angiotensin (Human, 1-7)
• Ang-(1-7)
• ANGIOTENSIN CANINE RAT
• Angiotensin I
• Angiotensin-(1-7)
• Asp1-Arg2-Val3-Tyr4-Ile5-His6-Pro7
• Asp-Arg-Val-Tyr-Ile-His-Pro
• DRVYIHP
• H2N-DRVYIHP-OH
• II (1-7)
• 8-Des-phe-angiotensin II
• UNII-IJ3FUK8MOF
• Human angiotensin ii (1-7)
• Angiotensin (1-7) xTFA salt
• Angiotensin i/ii(1-7)
• PVHLMTREZMEJCG-GDTLVBQBSA-N
• Angiotensin i (1-7)
• angiotensin 1-7
• CHEMBL3545347
• AKOS024456667
• Ang-1-7 acetate
• CS-3413
• Q27074464
• Angiotensin II, des-phe(8)-
• MFCD00153513
• NS00073118
• A901408
• TXA127; Ang-(1-7)
• Sh-heptapeptide-13
• ANGIOTENSIN 1-7 ACETATE
• Angiotensin II, des-phenylalanine(8)-
• Human angiotensin-(1-7)
• AS-76407
• SCHEMBL15926158
• AKOS040759110
• F85068
• Angiotensin II (1-7) heptapeptide
• 51833-78-4
• 1-7-Human angiotensin II
• IJ3FUK8MOF
• GTPL5578
• Angiotensin (1-7) acetate salt hydrate
• HY-12403
• DB11720
• Ile(5)-angiotensin II (1-7)
• Angiotensin(1-7)
• Angiotensin, Canine, Rat
• Angiotensin II, 5-L-isoleucine-8-de-L-phenylalanine-
• Angiotensin II, 8-de-L-phenylalanine-
• TXA127
• CHEBI:55438
• TXA 127
• 5-ile-angiotensin-(1-7)
• (2S)-1-[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-4-hydroxy-4-oxobutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-(3H-imidazol-4-yl)propanoyl]pyrrolidine-2-carboxylic acid
• (S)-1-((6S,9S,12S,15S,18S)-18-((1H-imidazol-4-yl)methyl)-1-amino-6-((S)-2-amino-3-carboxypropanamido)-15-sec-butyl-12-(4-hydroxybenzyl)-1-imino-9-isopropyl-7,10,13,16-tetraoxo-2,8,11,14,17-pentaazanonadecane)pyrrolidine-2-carboxylic acid
• (2S)-1-[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-carboxypropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carboxylic acid
• Aspartyl-argininyl-valinyl-tyrosinyl-isoleucinyl-histidinyl-proline;Angiotensin 1-7
• BDBM85556
• NCGC00167219-01
• Angiotensin peptide (1-7)
• [Ile5]Angiotensin I (1-7)
• EX-A7295
• ang 1-7
• angiotensin II (1-7)
• Bf-angiotensin 1-7
• [125I]ang-(1-7)
• [125I]angiotensin-(1-7) (human, mouse, rat)
• GTPL582
• L-aspartyl-L-arginyl-L-valyl-L-tyrosyl-L-isoleucyl-L-histidyl-L-proline
• TXA-127
• 39386-80-6
• L-alpha-aspartyl-L-arginyl-L-valyl-L-tyrosyl-L-isoleucyl-L-histidyl-L-proline
• Ang(1-7)
• DA-70861
• Angiotensin I/II (1-7) trifluoroacetate salt
• BRD-K36040345-001-02-9
• GLXC-15146
• BRD-K36040345-001-01-1
• (2S)-1-[(2S)-2-[(2S,3S)-2-[(2S)-2-[(2S)-2-[(2S)-2-[(2S)-2-AMINO-3-CARBOXYPROPANAMIDO]-5-CARBAMIMIDAMIDOPENTANAMIDO]-3-METHYLBUTANAMIDO]-3-(4-HYDROXYPHENYL)PROPANAMIDO]-3-METHYLPENTANAMIDO]-3-(1H-IMIDAZOL-4-YL)PROPANOYL]PYRROLIDINE-2-CARBOXYLIC ACID
• D12942
• SCHEMBL25354851
• Talfirastide (USAN/INN)

• MDL： MFCD00153513
• Inchi： 1S/C41H62N12O11/c1-5-22(4)33(38(61)50-29(17-24-19-45-20-47-24)39(62)53-15-7-9-30(53)40(63)64)52-36(59)28(16-23-10-12-25(54)13-11-23)49-37(60)32(21(2)3)51-35(58)27(8-6-14-46-41(43)44)48-34(57)26(42)18-31(55)56/h10-13,19-22,26-30,32-33,54H,5-9,14-18,42H2,1-4H3,(H,45,47)(H,48,57)(H,49,60)(H,50,61)(H,51,58)(H,52,59)(H,55,56)(H,63,64)(H4,43,44,46)/t22-,26-,27-,28-,29-,30-,32-,33-/m0/s1
• InChI Key： PVHLMTREZMEJCG-GDTLVBQBSA-N
• SMILES： O=C([C@H](CC1=CN=CN1)NC([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C(C)C)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CC(=O)O)N)=O)=O)=O)=O)=O)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 898.46600
• Monoisotopic Mass: 898.466
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 64
• Rotatable Bond Count: 32
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 380A^2
• XLogP3: -3

Experimental Properties

• Color/Form: No data available
• Density: 1.47 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.665
• PSA: 377.24000
• LogP: 1.95110

Angiotensin (1-7) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Angiotensin (1-7)

Angiotensin (1-7) and CAS No. 51833-78-4: A Comprehensive Overview

Angiotensin (1-7), a peptide hormone derived from the renin-angiotensin system (RAS), plays a pivotal role in regulating blood pressure and fluid balance. The compound is characterized by its molecular formula and is identified by the unique identifier CAS No. 51833-78-4. This peptide, consisting of seven amino acids, has garnered significant attention in the field of cardiovascular research due to its multifaceted biological functions.

The renin-angiotensin system is a complex hormonal cascade that influences various physiological processes, including blood pressure regulation, electrolyte balance, and vascular tone. Angiotensin (1-7) is a key downstream product of this system, exerting its effects primarily through the Mas receptor. Unlike its more well-known counterpart, angiotensin II, Angiotensin (1-7) exhibits vasodilatory and natriuretic properties, which are beneficial in managing cardiovascular diseases.

Recent advancements in molecular biology and pharmacology have highlighted the therapeutic potential of Angiotensin (1-7) in treating hypertension and heart failure. Studies have demonstrated that this peptide can counteract the vasoconstrictive and aldosterone-secreting effects of angiotensin II, thereby offering a balanced approach to cardiovascular management. The growing body of evidence supporting the use of Angiotensin (1-7) has prompted researchers to explore its potential as a novel therapeutic agent.

In clinical trials, Angiotensin (1-7) has shown promise in reducing blood pressure and improving renal function in patients with hypertension. Its ability to promote vasodilation without compromising vascular tone makes it an attractive candidate for therapeutic intervention. Furthermore, preclinical studies have indicated that Angiotensin (1-7) may have protective effects against myocardial ischemia and hypertrophy, suggesting its role in preserving cardiac health.

The synthesis and characterization of Angiotensin (1-7) are areas of active research. Chemical modifications have been explored to enhance its stability and bioavailability, ensuring more effective delivery in therapeutic settings. Techniques such as solid-phase peptide synthesis and high-performance liquid chromatography are commonly employed to produce high-purity Angiotensin (1-7) for both research and clinical applications.

The role of Angiotensin (1-7) in modulating inflammation and oxidative stress has also been a focus of recent studies. Chronic inflammation and oxidative stress are key factors in the pathogenesis of cardiovascular diseases, and Angiotensin (1-7) has been shown to mitigate these processes. This additional mechanism of action further underscores its potential as a multifaceted therapeutic agent.

Future directions in research aim to elucidate the precise signaling pathways mediated by Angiotensin (1-7). Understanding these pathways will not only enhance our knowledge of the peptide's biological functions but also aid in the development of targeted therapies. Additionally, exploring combinatorial treatments involving Angiotensin (1-7) with existing antihypertensive drugs may offer synergistic benefits in managing cardiovascular conditions.

The regulatory landscape for Angiotensin (1-7) as a therapeutic agent is evolving. Regulatory bodies are increasingly recognizing the potential of this peptide and are working towards establishing guidelines for its clinical use. This progress is crucial for translating preclinical findings into tangible clinical benefits for patients suffering from cardiovascular diseases.

In conclusion, Angiotensin (1-7), identified by CAS No. 51833-78-4, is a promising peptide with significant therapeutic potential in cardiovascular medicine. Its ability to regulate blood pressure, fluid balance, inflammation, and oxidative stress makes it a valuable candidate for treating hypertension, heart failure, and related conditions. As research continues to uncover new insights into its mechanisms of action, Angiotensin (1-7) is poised to become an integral component of future cardiovascular therapies.